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Compound Name: Glycotriosyl glutamine

Cat. No.: B1671916

In-depth Technical Guide: Glycotriosyl
Glutamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycotriosyl glutamine is a synthetic glycopeptide analogue that has been identified as a
nephritogenoside. Its primary characterized biological effect is the induction of focal
glomerulonephritis (FGN) and the appearance of myeloid bodies in the epithelial cells of
podocytes in rat models. This technical guide provides a summary of the available chemical
and physical properties of Glycotriosyl glutamine and outlines a general experimental
framework for its use in nephrology research.

Chemical Structure and Properties

Glycotriosyl glutamine is a complex molecule consisting of a glutamine residue glycosylated
with a trisaccharide moiety.

Systematic Name: 2-amino-5-[[2,3,4-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-
ylJoxymethylJoxan-5-ylJoxy]pentanamide

Physicochemical Properties
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A summary of the known quantitative data for Glycotriosyl glutamine is presented in Table 1.

Property Value Reference
Molecular Formula C23H40N201s

Molecular Weight 632.57 g/mol

CAS Number 83235-86-3

Relative Density 1.73 g/cm?

Synonyms Triglc-gin

Note: Further experimental data regarding properties such as solubility, melting point, boiling
point, and pKa are not readily available in the public domain.

Experimental Protocols

The primary reported application of Glycotriosyl glutamine is in the experimental induction of
focal glomerulonephritis in animal models. While a specific, detailed protocol for Glycotriosyl
glutamine is not available in the reviewed literature, a general methodology can be inferred
from studies inducing FGN with other synthetic glycopeptides.

General Workflow for Induction of Focal
Glomerulonephritis (FGN)

The following diagram outlines a generalized experimental workflow for inducing FGN in a rat
model using a synthetic glycopeptide like Glycotriosyl glutamine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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